![molecular formula C17H13ClN2O B278259 3-chloro-4-methyl-N-(5-quinolinyl)benzamide](/img/structure/B278259.png)
3-chloro-4-methyl-N-(5-quinolinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-4-methyl-N-(5-quinolinyl)benzamide, also known as CQ, is a synthetic compound that has been widely used in scientific research. It belongs to the class of 4-aminoquinoline compounds and has been studied for its potential use in the treatment of malaria and other diseases.
Mechanism of Action
The mechanism of action of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide involves the inhibition of heme polymerization, which is essential for the survival of the malaria parasite. This compound binds to heme, preventing its conversion into hemozoin, a non-toxic crystalline form. This leads to the accumulation of toxic heme in the parasite, resulting in its death. This compound has also been shown to have immunomodulatory effects, which may contribute to its efficacy in the treatment of other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit lysosomal acidification, which may contribute to its antimalarial activity. This compound has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which may contribute to its immunomodulatory effects. In addition, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of diseases such as cancer and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
3-chloro-4-methyl-N-(5-quinolinyl)benzamide has a number of advantages for lab experiments. It is relatively easy to synthesize and has a well-established mechanism of action. It has also been extensively studied, making it a well-characterized compound. However, this compound also has some limitations. It has been shown to have some toxicity in certain cell types, which may limit its use in some experiments. In addition, its mechanism of action may not be fully understood in all contexts, which may limit its use in certain studies.
Future Directions
There are a number of future directions for the study of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Another area of interest is the study of the immunomodulatory effects of this compound in the context of autoimmune disorders and viral infections. In addition, the potential use of this compound in combination with other drugs for the treatment of malaria and other diseases is an area of active research. Finally, the development of new methods for the synthesis of this compound and its derivatives is an area of interest for the optimization of its pharmacological properties.
Synthesis Methods
The synthesis of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide involves the reaction of 4-chloro-3-methylbenzoic acid with 5-aminoquinoline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with thionyl chloride to obtain this compound.
Scientific Research Applications
3-chloro-4-methyl-N-(5-quinolinyl)benzamide has been extensively studied for its potential use in the treatment of malaria. It has been shown to be effective against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum, the parasite responsible for most cases of severe malaria. This compound has also been studied for its potential use in the treatment of other diseases such as cancer, autoimmune disorders, and viral infections.
properties
Molecular Formula |
C17H13ClN2O |
---|---|
Molecular Weight |
296.7 g/mol |
IUPAC Name |
3-chloro-4-methyl-N-quinolin-5-ylbenzamide |
InChI |
InChI=1S/C17H13ClN2O/c1-11-7-8-12(10-14(11)18)17(21)20-16-6-2-5-15-13(16)4-3-9-19-15/h2-10H,1H3,(H,20,21) |
InChI Key |
XDRZSQNDDRLKFJ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=C2C=CC=N3)Cl |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=C2C=CC=N3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.